2-(naphthalen-1-yl)-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)acetamide

Specification

• CAS No.: 941910-48-1
• Molecular Formula: C24H24N2O2
• Molecular Weight: 372.468
• IUPAC Name: 2-naphthalen-1-yl-N-(2-oxo-1-propyl-3,4-dihydroquinolin-6-yl)acetamide
• Standard InChI: InChI=1S/C24H24N2O2/c1-2-14-26-22-12-11-20(15-19(22)10-13-24(26)28)25-23(27)16-18-8-5-7-17-6-3-4-9-21(17)18/h3-9,11-12,15H,2,10,13-14,16H2,1H3,(H,25,27)
• Standard InChI Key: SBKSEVAMAQRQHZ-UHFFFAOYSA-N
• SMILES: CCCN1C(=O)CCC2=C1C=CC(=C2)NC(=O)CC3=CC=CC4=CC=CC=C43

Introduction

2-(naphthalen-1-yl)-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)acetamide is a complex organic compound with a molecular formula of C24H24N2O2 and a CAS number of 941910-48-1. This compound combines structural elements from naphthalene and tetrahydroquinoline, which are both significant in organic chemistry due to their potential biological activities and synthetic versatility.

Synthesis and Preparation

While specific synthesis protocols for 2-(naphthalen-1-yl)-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)acetamide are not detailed in the available literature, compounds with similar structures often involve multi-step reactions. These may include condensation reactions between appropriate precursors, such as naphthalene derivatives and tetrahydroquinoline-based compounds, followed by further modification to introduce the propyl and oxo groups.

Biological Activity and Potential Applications

Although specific biological activity data for 2-(naphthalen-1-yl)-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)acetamide are not readily available, compounds with similar structural motifs have shown potential in various biological assays. For instance, quinoline derivatives are known for their antimicrobial and anticancer properties, while naphthalene-based compounds have been explored for their anti-inflammatory and antioxidant activities.

Research Findings and Future Directions

Given the lack of specific research findings on this compound, future studies could focus on its synthesis optimization, structural characterization, and biological evaluation. Techniques such as NMR and LC-MS would be essential for confirming its structure, while in vitro and in vivo assays could provide insights into its potential therapeutic applications.